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Compound of Interest

Compound Name: Caramboxin

Cat. No.: B15580073

A definitive comparative guide for researchers, scientists, and drug development professionals
on the neurotoxin caramboxin, present in Averrhoa carambola (star fruit) and Averrhoa bilimbi
(bilimbi). This guide synthesizes available data on the toxin's concentration, toxicological
effects, and the methodologies for its analysis.

Introduction

Averrhoa carambola and Averrhoa bilimbi are two closely related fruit species from the
Oxalidaceae family, widely consumed in tropical regions. Both fruits are known to contain the
neurotoxin caramboxin and the nephrotoxin oxalic acid.[1] Caramboxin, a non-proteinogenic
amino acid, is particularly dangerous for individuals with pre-existing kidney conditions, as its
accumulation can lead to severe neurotoxic effects, including seizures, and in some cases,
death.[1] This guide provides a comparative overview of caramboxin in these two fruits,
focusing on available quantitative data, toxicological profiles, and relevant experimental
protocols to support further research and drug development.

Caramboxin and Oxalic Acid: A Comparative
Overview

While both fruits contain caramboxin and oxalic acid, their concentrations can vary, influencing
their overall toxicity.

Data on Toxin Concentration:
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A direct quantitative comparison of caramboxin concentration in Averrhoa carambola and
Averrhoa bilimbi is not extensively documented in publicly available literature. However,
existing research on oxalic acid provides a basis for comparison of one of the key toxins.

. . Concentration
Species Toxin ) Notes
(mgl/g wet weight)

Concentration varies

with the sour variety

Averrhoa carambola Oxalic Acid 08-7.3 o
generally containing
higher levels.
Generally contains

o ) ) higher levels of oxalic

Averrhoa bilimbi Oxalic Acid 8.45-10.8 i
acid compared to A.
carambola.[2]

Averrhoa carambola Caramboxin Data not available -

Averrhoa bilimbi Caramboxin Data not available -

Table 1: Comparison of Oxalic Acid Concentration.

Toxicological Profile

The toxicity of both fruits is attributed to the synergistic effects of caramboxin and oxalic acid.
Caramboxin is a potent agonist of both NMDA and AMPA glutamatergic ionotropic receptors,
leading to excitatory neurotoxicity.[1] Oxalic acid contributes to nephrotoxicity by forming
calcium oxalate crystals in the renal tubules.

Acute toxicity studies on crude extracts of both fruits have been conducted, providing insights
into their overall toxicity.
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Species & ]

Extract Type Test Animal LD50 Value Reference
Plant Part
Averrhoa ) ]

Ethanol Albino Mice 3605.55 mg/kg -
carambola (Leaf)
Averrhoa

) Ethanol Albino Mice > 5000 mg/kg -
carambola (Fruit)
Averrhoa bilimbi ] ] ) LC50: 0.005
) Methanolic Brine Shrimp [3]

(Fruit) pg/mi
Averrhoa bilimbi )

Ethanolic Rats > 5000 mg/kg -

(Fruit)

Table 2: Comparative Acute Toxicity Data.

It is important to note that the brine shrimp lethality assay for A. bilimbi indicates high

cytotoxicity for the methanolic extract, while the in vivo studies in rodents for both fruit extracts

suggest low acute oral toxicity. The discrepancy may be due to differences in the extraction

solvent, the test organism, and the bioavailability of the toxins.

Mechanism of Caramboxin Neurotoxicity

Caramboxin exerts its neurotoxic effects by acting as an agonist at glutamate receptors, the

primary excitatory neurotransmitter receptors in the central nervous system. This leads to an

excessive influx of calcium ions into neurons, triggering a cascade of events that result in

neuronal damage and death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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